3-Iodoimidazo[1,2-a]pyridine-7-carbaldehyde

• Molecular Formula: C8H5IN2O
• Molecular Weight: 272.04 g/mol
• IUPAC Name: 3-iodoimidazo[1,2-a]pyridine-7-carbaldehyde
• InChI: InChI=1S/C8H5IN2O/c9-7-4-10-8-3-6(5-12)1-2-11(7)8/h1-5H
• InChI Key: YEGIGILUCWWZNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC=C2I)C=C1C=O

Description

3-Iodoimidazo[1,2-a]pyridine-7-carbaldehyde is a useful research compound. Its molecular formula is C8H5IN2O and its molecular weight is 272.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (3-Iodo-imidazo[1,2-a]pyridin-7-yl)methanol (1.00 g, 3.65 mmol) and NMO (0.64 g, 5.47 mmol) in CH2Cl2 (30 ml) with sieves (3 g) at 0° C. was added TPAP (0.06 g, 0.18 mmol). The reaction mixture was allowed to warm to room temperature and stirred for 18 h, before being filtered to remove the sieves. The organic layer was washed with H2O (×2), dried (MgSO4), filtered and the solvent removed in vacuo. The residue was purified by silica column chromatography (0-60% MeOH in Et2O) to afford the product (0.15 g). MS: [M+H]+=273